Cas no 1250822-97-9 (N2-Cyclobutylpyrimidine-2,5-diamine)

• Product Name: N2-Cyclobutylpyrimidine-2,5-diamine
• CAS No: 1250822-97-9
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• MDL: MFCD16746573
• CID: 5187529
• Update Time: 2025-06-08

N2-Cyclobutylpyrimidine-2,5-diamine Chemical and Physical Properties

Names and Identifiers

• N2-Cyclobutylpyrimidine-2,5-diamine
• 2-N-cyclobutylpyrimidine-2,5-diamine
• SB56123

• MDL： MFCD16746573
• Inchi： 1S/C8H12N4/c9-6-4-10-8(11-5-6)12-7-2-1-3-7/h4-5,7H,1-3,9H2,(H,10,11,12)
• InChI Key： YKIOVDUIXKIBLZ-UHFFFAOYSA-N
• SMILES： N(C1N=CC(=CN=1)N)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• XLogP3: 0.8
• Topological Polar Surface Area: 63.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on N2-Cyclobutylpyrimidine-2,5-diamine

Professional Introduction to N2-Cyclobutylpyrimidine-2,5-diamine (CAS No. 1250822-97-9)

N2-Cyclobutylpyrimidine-2,5-diamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1250822-97-9, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a cyclobutyl group and a pyrimidine core makes it an intriguing candidate for further exploration in synthetic biology and pharmacological research.

The molecular structure of N2-Cyclobutylpyrimidine-2,5-diamine consists of a pyrimidine ring substituted with two amine groups at the 2 and 5 positions, and a cyclobutyl moiety attached to the nitrogen atom. This configuration endows the compound with distinct electronic and steric properties, which are crucial for its interaction with biological targets. The compound's solubility, stability, and reactivity under various conditions are key factors that make it a valuable asset in laboratory settings.

In recent years, N2-Cyclobutylpyrimidine-2,5-diamine has been studied extensively for its role in developing novel therapeutic agents. The pyrimidine scaffold is a common motif in many bioactive molecules, including antiviral and anticancer drugs. Researchers have been particularly interested in how the cyclobutyl group influences the compound's pharmacokinetic behavior and binding affinity to biological receptors. This has led to several innovative synthetic approaches aimed at optimizing its pharmacological properties.

One of the most notable applications of N2-Cyclobutylpyrimidine-2,5-diamine is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically target these kinases, researchers aim to develop treatments that can modulate these pathways effectively. The unique structure of N2-Cyclobutylpyrimidine-2,5-diamine makes it an excellent starting point for such endeavors.

Recent studies have demonstrated the compound's potential in inhibiting certain kinases by binding to their active sites. This binding interaction can be modulated by slight structural modifications, leading to enhanced potency and selectivity. For instance, derivatives of N2-Cyclobutylpyrimidine-2,5-diamine have shown promising results in preclinical trials for their ability to inhibit tyrosine kinases involved in tumor growth and metastasis. These findings highlight the compound's significance as a lead molecule in drug discovery.

The synthesis of N2-Cyclobutylpyrimidine-2,5-diamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations, have been employed to achieve high yields and purity. These methods not only enhance the efficiency of production but also allow for the introduction of diverse functional groups into the molecule.

The compound's stability under various environmental conditions is another critical aspect that has been thoroughly investigated. Researchers have examined its behavior under different pH levels, temperatures, and solvent systems to understand how these factors affect its chemical integrity. This information is essential for formulating stable pharmaceutical formulations that can maintain efficacy throughout storage and transportation.

In conclusion, N2-Cyclobutylpyrimidine-2,5-diamine (CAS No. 1250822-97-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role in developing kinase inhibitors and other bioactive molecules underscores its importance in modern drug discovery efforts. As research continues to uncover new ways to utilize this compound, it is expected to play an even greater role in addressing various medical challenges.